Cas no 1892994-53-4 ((2-Bromo-6-(dimethylamino)phenyl)methanol)

• Product Name: (2-Bromo-6-(dimethylamino)phenyl)methanol
• CAS No: 1892994-53-4
• MF: C₉H₁₂BrNO
• MW: 230.10168170929
• CID: 6275961
• PubChem ID: 117115778
• Update Time: 2025-05-19

(2-Bromo-6-(dimethylamino)phenyl)methanol Chemical and Physical Properties

Names and Identifiers

• 1892994-53-4
• [2-bromo-6-(dimethylamino)phenyl]methanol
• EN300-3535259
• (2-Bromo-6-(dimethylamino)phenyl)methanol

• Inchi： 1S/C9H12BrNO/c1-11(2)9-5-3-4-8(10)7(9)6-12/h3-5,12H,6H2,1-2H3
• InChI Key： JHZNSJZKNGEQGV-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1CO)N(C)C

Computed Properties

• Exact Mass: 229.01023g/mol
• Monoisotopic Mass: 229.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 23.5Ų

Additional information on (2-Bromo-6-(dimethylamino)phenyl)methanol

(2-Bromo-6-(dimethylamino)phenyl)methanol (CAS No. 1892994-53-4): An Emerging Compound in Medicinal Chemistry

(2-Bromo-6-(dimethylamino)phenyl)methanol (CAS No. 1892994-53-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, characterized by a brominated aromatic ring and a dimethylamino group, exhibits a range of biological activities that make it a promising candidate for further research and development.

The chemical structure of (2-Bromo-6-(dimethylamino)phenyl)methanol is composed of a phenyl ring substituted with a bromine atom at the 2-position and a dimethylamino group at the 6-position, with a hydroxymethyl group attached to the phenyl ring. This specific arrangement of functional groups imparts unique chemical and biological properties to the molecule, making it an intriguing subject for study in various areas of chemical and biological research.

Recent studies have highlighted the potential of (2-Bromo-6-(dimethylamino)phenyl)methanol in several therapeutic areas. One notable application is its use as an intermediate in the synthesis of more complex molecules with potential medicinal value. For instance, the bromine atom can be readily substituted in palladium-catalyzed cross-coupling reactions, allowing for the introduction of various functional groups that can enhance the pharmacological properties of the final product.

In addition to its role as a synthetic intermediate, (2-Bromo-6-(dimethylamino)phenyl)methanol has shown promising activity in preliminary biological assays. Research has indicated that this compound may possess anti-inflammatory properties, which could be beneficial in the treatment of inflammatory diseases such as arthritis and asthma. The dimethylamino group is known to enhance the lipophilicity of molecules, potentially improving their ability to cross cell membranes and interact with intracellular targets.

Another area of interest is the potential use of (2-Bromo-6-(dimethylamino)phenyl)methanol in neuropharmacology. The presence of the dimethylamino group suggests that this compound may interact with neurotransmitter systems, particularly those involving serotonin and dopamine. Preliminary studies have shown that derivatives of this compound can modulate neurotransmitter levels, which could have implications for treating neurological disorders such as depression and Parkinson's disease.

The hydroxymethyl group in (2-Bromo-6-(dimethylamino)phenyl)methanol also plays a crucial role in its biological activity. This functional group can participate in hydrogen bonding interactions, which are important for binding to protein targets. Furthermore, the hydroxymethyl group can be easily modified through chemical reactions such as etherification or esterification, providing additional avenues for optimizing the pharmacological properties of the molecule.

In terms of safety and toxicity, preliminary data suggest that (2-Bromo-6-(dimethylamino)phenyl)methanol exhibits low toxicity at therapeutic concentrations. However, further studies are needed to fully evaluate its safety profile, especially in long-term use. These studies will be essential for advancing this compound from preclinical research to clinical trials.

The synthesis of (2-Bromo-6-(dimethylamino)phenyl)methanol involves several well-established chemical reactions. One common approach is to start with 2-bromophenol and perform a nucleophilic substitution reaction with dimethylamine to introduce the dimethylamino group. Subsequent reduction of the resulting nitro compound yields the desired product. This synthetic route is scalable and can be adapted for large-scale production if needed.

In conclusion, (2-Bromo-6-(dimethylamino)phenyl)methanol (CAS No. 1892994-53-4) represents an exciting opportunity for researchers and pharmaceutical companies alike. Its unique chemical structure and diverse biological activities make it a valuable candidate for further investigation and development into novel therapeutic agents. As research in this area continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in the field of medicinal chemistry.